Cas no 70178-81-3 ([2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate)
70178-81-3 structure
Product Name:[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
CAS No:70178-81-3
MF:C22H30O6S2
MW:454.600004673004
CID:974731
PubChem ID:260735
Update Time:2025-04-19
[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- [2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
- 2,2,3,3-tetramethyl-1,4-bis-(toluene-4-sulfonyloxy)-butane
- 2,2,3,3-Tetramethyl-1,4-bis-(toluol-4-sulfonyloxy)-butan
- 2,2,3,3-tetramethyl-1,4-butanediol ditosylate
- 2,2,3,3-tetramethylbutane-1,4-diyl bis(4-methylbenzenesulfonate)
- 2,2,3,3-Tetramethylleutandiyl-1,4-ditosylat
- AC1L63RP
- AC1Q6Y4S
- AG-K-27189
- AR-1D0524
- CTK5D1958
- NSC92392
- DTXSID70293806
- 70178-81-3
- NSC-92392
-
- Inchi: 1S/C22H30O6S2/c1-17-7-11-19(12-8-17)29(23,24)27-15-21(3,4)22(5,6)16-28-30(25,26)20-13-9-18(2)10-14-20/h7-14H,15-16H2,1-6H3
- InChI Key: XOPWJCCQJIIDMU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C(C)(C)COS(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 454.1485
- Monoisotopic Mass: 454.14838102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 86.74
- LogP: 6.62820
[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
70178-81-3 ([2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate) Related Products
- 2431-75-6(Isoamyl-p-toluenesulfonate)
- 4873-56-7(Isobutyl p-toluenesulfonate)
- 3839-35-8(Hexyl p-Toluenesulfonate)
- 21336-37-8(2-Cyclohexyl-Ethyl Toluene-4-Sulfonate)
- 38261-81-3((S)-(+)-2-Methyl-1-butanol p-Toluenesulfonate)
- 3386-32-1(Octadecyl p-Toluenesulfonate)
- 3386-35-4(n-Octyl-p-Toluenesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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